Cas no 421575-65-7 (N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 421575-65-7
• MF: C₁₉H₁₈N₄O₅
• MW: 382.370024204254
• CID: 6145351
• PubChem ID: 2879332
• Update Time: 2025-07-16

N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• Cambridge id 5975955
• CBMicro_039843
• Oprea1_868063
• Oprea1_479837
• AKOS016871883
• 421575-65-7
• F1011-1147
• SR-01000486475-1
• SR-01000486475
• AKOS001038643
• BIM-0039687.P001
• Z47754543
• N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide

• Inchi： 1S/C19H18N4O5/c1-11-16(18(24)21-14-5-3-4-6-15(14)28-2)17(22-19(25)20-11)12-7-9-13(10-8-12)23(26)27/h3-10,17H,1-2H3,(H,21,24)(H2,20,22,25)
• InChI Key： GSUCXRIRICNJGN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)NC(NC1C1C=CC(=CC=1)[N+](=O)[O-])=O)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 382.12771969g/mol
• Monoisotopic Mass: 382.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 421575-65-7)

N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 421575-65-7, belongs to the class of tetrahydropyrimidinone derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a central tetrahydropyrimidine core, which is a common motif in many bioactive molecules. The presence of functional groups such as 2-methoxyphenyl and 4-nitrophenyl side chains contributes to its unique chemical properties and reactivity. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in developing novel tetrahydropyrimidinone derivatives as potential drug candidates. The structural features of N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide make it an attractive scaffold for further chemical modifications and biological evaluations. Researchers have been exploring its potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 2-methoxyphenyl and 4-nitrophenyl groups into the tetrahydropyrimidine core is achieved through carefully designed synthetic routes that ensure high yield and purity. These synthetic strategies often involve condensation reactions, cyclization processes, and functional group transformations.

The biological activity of N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been the focus of numerous preclinical studies. Preliminary results suggest that this compound exhibits promising pharmacological properties. For instance, its interaction with specific enzymes and receptors has been investigated for potential therapeutic effects. The nitro group in the 4-nitrophenyl moiety is particularly noteworthy, as it can participate in redox reactions that may modulate biological pathways.

The role of the 2-methoxyphenyl group in enhancing the bioactivity of the compound is also worth mentioning. This aromatic ring with a methoxy substituent can influence both the electronic properties and steric environment of the molecule. Such structural features are often critical for achieving optimal binding affinity to biological targets. Additionally, the tetrahydropyrimidine core provides a rigid framework that can be further modified to improve drug-like properties such as solubility and metabolic stability.

In conclusion, N-(2-methoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 421575-65-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents that address unmet medical needs.